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Compound of Interest

Compound Name: 4-Chloro-2,6-diiodophenol

Cat. No.: B102086

Proper handling and disposal of 4-Chloro-2,6-diiodophenol are critical to ensure personnel
safety and environmental protection. This chemical is a halogenated phenol, which presents
multiple hazards. Adherence to institutional and regulatory protocols is mandatory for its
management as hazardous waste.

Hazard Profile and Safety Data

4-Chloro-2,6-diiodophenol is classified as a hazardous substance. The following table
summarizes its primary hazard classifications according to the Globally Harmonized System
(GHS).
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Hazard Class GHS Code Hazard Statement Citations
Acute Toxicity (Oral) H302 Harmful if swallowed. [1112]
Acute Toxicity Harmful in contact
H312 _ _ [1]
(Dermal) with skin.
Skin o
) o H315 Causes skin irritation. [11[2]
Corrosion/Irritation
Serious Eye Causes serious eye
o H319 N [1][2]
Damage/Irritation irritation.
Acute Toxicity .
) H332 Harmful if inhaled. [1]
(Inhalation)
Specific Target Organ May cause respirator
peclic TArgetD1oan 1335 o Y 2y
Toxicity irritation.

Note: Data is based on 4-Chloro-2-iodophenol and similar compounds. Always refer to the
specific Safety Data Sheet (SDS) for the exact product in use.

Personal Protective Equipment (PPE)

Before handling 4-Chloro-2,6-diiodophenol in pure form or as waste, all personnel must wear
the appropriate PPE to prevent exposure.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Eye/Face Protection: Tightly fitting safety goggles and/or a face shield.[2][3]

Skin and Body Protection: A lab coat or impervious clothing to prevent skin contact.[3]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[1]
[3] If exposure limits may be exceeded, a full-face respirator may be required.[3]

Step-by-Step Disposal Protocol

Disposal of 4-Chloro-2,6-diiodophenol must be managed through your institution's hazardous
waste program. Never discharge it into drains or dispose of it with regular trash.[4][5]
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Step 1: Waste Segregation

« ldentify the waste as Halogenated Organic Waste.[6] 4-Chloro-2,6-diiodophenol contains
both chlorine and iodine, placing it in this category.

« Do not mix this waste with non-halogenated solvents, aqueous waste, or other incompatible
chemicals like strong oxidizing agents.[4][5][7] Mixing waste streams can complicate
disposal and increase costs.[7]

Step 2: Containerization

e Select a chemically compatible container in good condition.[7] Often, the original product
container is suitable.[7]

e The container must have a secure, tightly-sealing lid to prevent leaks or evaporation.[7] Keep
the container closed at all times except when adding waste.[7]

o Ensure the exterior of the container is clean and free of contamination.[7]

Step 3: Labeling

o Clearly label the waste container with the words "HAZARDOUS WASTE".[7]

« |dentify the full contents, including the chemical name "4-Chloro-2,6-diiodophenol” and its
approximate concentration or quantity.[7]

e Record the accumulation start date on the label.

Step 4: Storage

o Store the sealed and labeled container in a designated Satellite Accumulation Area (SAA)
that is under the control of laboratory personnel.[7]

o Ensure the storage area is away from incompatible materials.[7]

Step 5: Arrange for Disposal
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e Once the container is full or you have finished generating this waste stream, contact your
institution's Environmental Health and Safety (EHS) department or the designated hazardous
materials management group to schedule a waste pickup.[7]

o Follow all institutional procedures for requesting waste removal.[7]

Spill and Emergency Procedures

In the event of a spill, immediate and safe response is crucial.

o Evacuate and Secure: Alert personnel in the immediate area and restrict access.[5]

o Wear PPE: Do not attempt cleanup without the proper personal protective equipment as
detailed above.[1]

o Containment: For solid spills, avoid creating dust.[3] Carefully sweep or shovel the material
into a designated, sealable container for hazardous waste disposal.[1][4] Do not wash the
spill into any sewer or drain.[1][4]

o Decontamination: After the bulk of the material is removed, decontaminate the area
according to your lab's specific procedures.

o Reporting: Report the spill to your supervisor and the institutional EHS office.

Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b102086?utm_src=pdf-body-img
https://www.benchchem.com/product/b102086?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
. synquestlabs.com [synquestlabs.com]

. echemi.com [echemi.com]

. nj.gov [nj.gov]

. nj.gov [nj.gov]

. bucknell.edu [bucknell.edu]

°
~ (o)) )] EaN w N -

. engineering.purdue.edu [engineering.purdue.edu]

« To cite this document: BenchChem. [4-Chloro-2,6-diiodophenol proper disposal procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102086#4-chloro-2-6-diiodophenol-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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